Cas no 4587-33-1 (Boc-Asn-ONp)

• Product Name: Boc-Asn-ONp
• CAS No: 4587-33-1
• Molecular Formula: C₁₅H₁₉N₃O₇
• Molecular Weight: 353.32726
• MDL: MFCD00056109
• CID: 45183
• PubChem ID: 172088972

Boc-Asn-ONp Properties

Names and Identifiers

• Boc-L-asparagine 4-nitrophenyl ester
• Nalpha-(tert-Butoxycarbonyl)-L-asparagine 4-Nitrophenyl Ester
• Nα-Boc-L-Asparagine 4-nitrophenyl ester
• Boc-Asn-ONp
• BOC-ASP-OH
• Boc-L-Asn-ONp
• Boc-L-Asparagine p-nitrophenylester
• BOC-ASPARTIC ACID
• BOC-L-ASPARTIC ACID
• BOC-L-ASPARTIC ACID-OH
• BOC-L-ASP-OH
• N-alpha-BOC-L-Asparagine 4-nitrophenyl ester
• N-T-BUTOXYCARBONYL-L-ASPATIC ACID
• Nα-(tert-Butoxycarbonyl)-L-asparagine 4-Nitrophenyl Ester
• N-α-Boc-L-asparagine 4-nitrophenyl ester
• p-nitrophenyl (S)-2-tert-butoxycarbonylamino-3-carbamoylpropanoate
• p-nitrophenyl t-butoxycarbonyl-L-asparaginate
• Asparagine,N2-carboxy-, N-tert-butyl p-nitrophenyl ester (7CI)
• Asparagine, N2-carboxy-,N2-tert-butyl p-nitrophenyl ester, L- (8CI)
• N-(tert-Butoxycarbonyl)-L-asparagine p-nitrophenyl ester
• N-BOC-L-asparaginep-nitrophenyl ester
• N-tert-Butoxycarbonylasparagine 4-nitrophenyl ester
• N2-tert-Butoxycarbonyl-L-asparagine p-nitrophenyl ester
• N2-tert-Butyloxycarbonyl-L-asparagine p-nitrophenyl ester
• p-Nitrophenyl Na-tert-butoxycarbonyl-L-asparagine
• AS-48980
• 4587-33-1
• L-Asparagine, N2-[(1,1-dimethylethoxy)carbonyl]-, 4-nitrophenyl ester
• IAPXDJMULQXGDD-NSHDSACASA-N
• N-alpha-t-Butyloxycarbonyl-L-asparagine p-nitrophenyl ester
• A-Boc-L-asparagine 4-nitrophenyl ester
• L-Asparagine, N2-((1,1-dimethylethoxy)carbonyl)-, 4-nitrophenyl ester
• (S)-4-Nitrophenyl 4-amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoate
• CS-W011853
• N
• AKOS015889942
• AM81566
• HY-W011137
• DTXSID30884092
• Boc-Asn-OPhNO2
• B3915
• C02138
• Boc-Asn-ONp, >=98.0% (HPLC)
• Nalpha-Boc-L-asparagine 4-nitrophenyl ester
• N-
• (4-nitrophenyl) (2S)-4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate
• CHEBI:3147
• Q27105953
• MFCD00056109
• FD21160
• SCHEMBL7417267

• MDL： MFCD00056109
• InChIKey： IAPXDJMULQXGDD-NSHDSACASA-N
• Inchi： 1S\/C15H19N3O7\/c1-15(2,3)25-14(21)17-11(8-12(16)19)13(20)24-10-6-4-9(5-7-10)18(22)23\/h4-7,11H,8H2,1-3H3,(H2,16,19)(H,17,21)\/t11-\/m1\/s1
• SMILES： CC(C)(OC(N[C@H](C(OC1=CC=C([N+]([O-])=O)C=C1)=O)CC(N)=O)=O)C

Computed Properties

• Exact Mass: 353.1223g/mol
• Surface Charge: 0
• XLogP3: 1.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 353.1223g/mol
• Monoisotopic Mass: 353.1223g/mol
• Topological Polar Surface Area: 154Ų
• Heavy Atom Count: 25
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 4
• Surface Charge: 0

Experimental Properties

• LogP: 2.88330
• PSA: 153.54000
• Melting Point: 116-118 °C(lit.)
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.3180

Boc-Asn-ONp Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：0-10°C
• FLUKA BRAND F CODES：8

Boc-Asn-ONp Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters